3,4,5-trimethoxy-N-({2-[4-(pentanoylamino)benzoyl]hydrazino}carbonothioyl)benzamide

• Molecular Formula: C23H28N4O6S
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[[[4-(pentanoylamino)benzoyl]amino]carbamothioyl]benzamide
• InChI: InChI=1S/C23H28N4O6S/c1-5-6-7-19(28)24-16-10-8-14(9-11-16)22(30)26-27-23(34)25-21(29)15-12-17(31-2)20(33-4)18(13-15)32-3/h8-13H,5-7H2,1-4H3,(H,24,28)(H,26,30)(H2,25,27,29,34)
• InChI Key: LKWZYCCVYQBPJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NNC(=S)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5-trimethoxy-N-({2-[4-(pentanoylamino)benzoyl]hydrazino}carbonothioyl)benzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 3,4,5-trimethoxybenzoyl chloride with hydrazine to form a hydrazide intermediate. This intermediate is then reacted with 4-(pentanoylamino)benzoic acid under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions .

Chemical Reactions Analysis

Types of Reactions

3,4,5-trimethoxy-N-({2-[4-(pentanoylamino)benzoyl]hydrazino}carbonothioyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups, such as reducing the carbonyl group to an alcohol.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

3,4,5-trimethoxy-N-({2-[4-(pentanoylamino)benzoyl]hydrazino}carbonothioyl)benzamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-({2-[4-(pentanoylamino)benzoyl]hydrazino}carbonothioyl)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trimethoxybenzoyl chloride: Used as a reagent in organic synthesis.

Phenethylamine, 3,4,5-trimethoxy-α-methyl-: Known for its biological activity and used in various research applications.

Uniqueness

Its ability to undergo various chemical reactions and interact with biological targets makes it a valuable compound for research and industrial purposes .